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Compound of Interest

Compound Name: 2,6-Difluorobenzonitrile

Cat. No.: B137791 Get Quote

An In-depth Technical Guide to the Safety, Toxicity, and Handling of 2,6-Difluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, toxicity, and handling

precautions for 2,6-Difluorobenzonitrile (CAS No. 1897-52-5). The information is intended to

guide laboratory personnel, researchers, and professionals in the pharmaceutical and

agrochemical industries in the safe management and use of this compound.

Chemical Identification and Physical Properties
2,6-Difluorobenzonitrile, with the synonym DFBN, is a fluorinated aromatic compound widely

used as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its

unique fluorinated structure enhances reactivity, stability, solubility, and bioavailability in

derivative compounds.[2]

Table 1: Physical and Chemical Properties of 2,6-Difluorobenzonitrile
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Property Value Source(s)

CAS Number 1897-52-5 [1]

Molecular Formula C₇H₃F₂N [2]

Molecular Weight 139.10 g/mol [2][3]

Appearance

White to light brown/yellow

crystalline powder, solid, or

mass.[2][4][5]

[2][4][5]

Melting Point 25-28 °C (lit.) [6]

Boiling Point 197-198 °C [6]

Density 1.246 g/mL at 25 °C (lit.) [6]

Flash Point
80 °C / 176 °F to 90 °C / 194.0

°F (closed cup)
[1][6]

Water Solubility 1.87 g/L at 19.85 °C [5][7]

LogP (Octanol/Water Partition

Coefficient)
1.9 [7]

Hazard Identification and Classification
2,6-Difluorobenzonitrile is classified as a hazardous chemical.[1] The primary hazards are

acute toxicity if ingested, inhaled, or in contact with skin; it also causes skin, eye, and

respiratory irritation.[1][4]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[3]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1][3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1][3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[3]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][3]

Signal Word: Warning[1]

Toxicological Information
The toxicological properties of 2,6-Difluorobenzonitrile have not been fully investigated.[4]

Like other nitrile compounds, it may be metabolized to cyanide, which can inhibit cytochrome

oxidase and impair cellular respiration.[4] This can lead to symptoms such as headache,

dizziness, weakness, collapse, unconsciousness, and potentially death.[4]

Table 3: Acute Toxicity Data

Exposure Route Species Value Source(s)

Oral Mice and Rats (male)
LD50: 1153.8 mg/kg

bw
[7]

Dermal Rat (male/female) LD50: > 2000 mg/kg [7]

Inhalation Rat (male/female) LC50: > 2.64 g/m³ [7]

Potential Mechanism of Toxicity
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The toxicity of certain nitrile compounds is linked to their in-vivo metabolism, which can release

cyanide. Cyanide then acts as a potent inhibitor of cellular respiration. The diagram below

illustrates this proposed pathway.
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Figure 1: Proposed Metabolic Toxicity Pathway
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Figure 2: Hierarchy of Controls for Safe Handling

Examples

Examples

Examples

Engineering Controls
(Most Effective)

Administrative Controls
• Use in a chemical fume hood
• Ensure adequate ventilation

• Provide eyewash stations and safety showers

Personal Protective Equipment
(Least Effective)

• Develop Standard Operating Procedures (SOPs)
• Provide chemical safety training

• Restrict access to authorized personnel

• Safety goggles or face shield (EN166)
• Chemical-resistant gloves and protective clothing

• NIOSH/MSHA approved respirator (if needed)
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Figure 3: First Aid Workflow for Exposure

Route of Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. If breathing is difficult, give oxygen.

1. Immediately flush skin with plenty of water for at least 15 minutes.
2. Remove contaminated clothing and shoes.

1. Immediately flush eyes with plenty of water for at least 15 minutes, lifting eyelids.
2. Remove contact lenses if present and easy to do.

1. Do NOT induce vomiting.
2. Rinse mouth with water.

3. Never give anything by mouth to an unconscious person.

Get Immediate Medical Attention
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Figure 4: Accidental Spill Response Workflow

Spill Detected

Evacuate personnel to safe areas.
Keep people upwind.

Remove all sources of ignition.
Use non-sparking tools.

Ensure adequate ventilation.

Wear appropriate PPE
(gloves, goggles, respirator, protective clothing).

Prevent further leakage if safe to do so.
Avoid dust formation.

Sweep up material and shovel into a suitable, labeled container for disposal.

Dispose of waste according to local, regional, and national regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. chemimpex.com [chemimpex.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b137791?utm_src=pdf-body-img
https://www.benchchem.com/product/b137791?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAA10454&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemimpex.com/products/46094
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. 2,6-Difluorobenzonitrile | C7H3F2N | CID 74695 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

5. nbinno.com [nbinno.com]

6. 2,6-二氟苯腈 97% | Sigma-Aldrich [sigmaaldrich.com]

7. echemi.com [echemi.com]

To cite this document: BenchChem. [2,6-Difluorobenzonitrile safety, toxicity, and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137791#2-6-difluorobenzonitrile-safety-toxicity-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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